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Compound of Interest

Compound Name: Phenyldiazene

cat. No.: B1210812

Phenyldiazene: A Core Technical Overview

For Immediate Release

This document provides a concise technical summary of the fundamental physicochemical
properties of phenyldiazene, a significant chemical intermediate in organic synthesis and
biochemical research. The information presented herein is intended for researchers, scientists,
and professionals engaged in drug development and related scientific fields.

Quantitative Data Summary

The core physicochemical properties of phenyldiazene are summarized in the table below.
This data is compiled from authoritative chemical databases and provides a quick reference for
laboratory applications.

Property Value Source
Molecular Formula C6HBN2 [11121[3][4]
Molecular Weight 106.13 g/mol [11[3114]
Monoisotopic Mass 106.053098200 Da [1112][3]
IUPAC Name phenyldiazene [1][4]
CAS Number 931-55-5 [1][2]
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Experimental Protocols

Detailed experimental protocols for the determination of molecular weight and confirmation of
the molecular formula of phenyldiazene typically involve standard analytical techniques. High-
resolution mass spectrometry (HRMS) is the preferred method for accurately determining the
monoisotopic mass, which in turn confirms the elemental composition. Gas chromatography-
mass spectrometry (GC-MS) can also be employed to ascertain the molecular weight and
fragmentation pattern, further corroborating the structure. The synthesis of phenyldiazene for
such analyses is often achieved through the oxidation of phenylhydrazine.

Logical Relationship Diagram

The following diagram illustrates the logical flow from the elemental composition of

phenyldiazene to its molecular properties.

Logical Flow of Phenyldiazene Properties

Elemental Composition
(Carbon, Hydrogen, Nitrogen)

toichiometry

Molecular Formula

C6H6N2
Sum of Atomic Weights Precise Isotopic Masses
Molecular Weight Monoisotopic Mass
106.13 g/mol 106.053 Da

Click to download full resolution via product page

Phenyldiazene Property Derivation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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